Naringinase Naringinase Naringinase is a debittering enzyme that is used in the commercial production of citrus juices. It breaks down the compound naringin that gives citrus juices its bitter taste. It is a multienzyme complex which possesses alpha-L-rhamnosidase and beta glucosidase active centers. The E.C. No.(EC 3.2.1.40) of the naringinase and rhamnosidase are the same. First rhamnosidase breaks naringin into prunin and rhamnose. Lastly glucosidase breaks prunin into glucose and naringenin, a flavorless flavanone also found in various citrus. Naringinases are used to enhance the aroma, since they hydrolyze the aglycone moiety of glycosylated secondary metabolites of grapes, and ultimately release the aglycone moiety
Brand Name: Vulcanchem
CAS No.: 9068-31-9
VCID: VC0218385
InChI:
SMILES:
Molecular Formula: NULL
Molecular Weight: 0

Naringinase

CAS No.: 9068-31-9

Main Products

VCID: VC0218385

Molecular Formula: NULL

Molecular Weight: 0

Naringinase - 9068-31-9

CAS No. 9068-31-9
Product Name Naringinase
Molecular Formula NULL
Molecular Weight 0
Description Naringinase is a debittering enzyme that is used in the commercial production of citrus juices. It breaks down the compound naringin that gives citrus juices its bitter taste. It is a multienzyme complex which possesses alpha-L-rhamnosidase and beta glucosidase active centers. The E.C. No.(EC 3.2.1.40) of the naringinase and rhamnosidase are the same. First rhamnosidase breaks naringin into prunin and rhamnose. Lastly glucosidase breaks prunin into glucose and naringenin, a flavorless flavanone also found in various citrus. Naringinases are used to enhance the aroma, since they hydrolyze the aglycone moiety of glycosylated secondary metabolites of grapes, and ultimately release the aglycone moiety
Synonyms NARINGINASE;naringinase from penicillium decumbens;naringinasefrompencilliumspecies;NARINGINASE, FROM PENICILIUM SP.;alpha-L-Naringinase
Reference Puri M, Banerjee UC. Production, purification, and characterization of the debittering enzyme naringinase. Biotechnol Adv. 2000 May;18(3):207-17. doi: 10.1016/s0734-9750(00)00034-3. PMID: 14538108.
Last Modified Aug 20 2021
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